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Compound of Interest

Compound Name: Reactive red 124

Cat. No.: B12382363 Get Quote

An In-Depth Technical Guide to Reactive Red 124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on Reactive Red 124
(CAS Number: 72152-49-9). The content is tailored for researchers, scientists, and drug

development professionals, focusing on the compound's chemical properties and exploring its

documented applications.

Core Compound Information
Reactive Red 124 is a synthetic dye, primarily utilized in the textile industry. Its fundamental

chemical and physical properties are summarized below.

Property Value

CAS Number 72152-49-9

Molecular Weight 837.05 g/mol

Molecular Formula C₂₇H₁₄ClF₂N₆Na₃O₁₁S₃
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While the primary application of Reactive Red 124 is in textile dyeing, reactive dyes as a class

have been explored for limited roles in biological research, mainly as staining agents. However,

specific, detailed experimental protocols or established signaling pathway interactions involving

Reactive Red 124 are not well-documented in publicly available scientific literature. The

inherent reactivity of these dyes allows them to form covalent bonds with substrates, a property

that has been leveraged for staining cellular structures with other types of reactive dyes.

It is important to note that while the term "reactive" in a biological context often implies

interaction with specific cellular components or pathways, for this class of dyes, it refers to their

chemical reactivity with fibers.

Toxicology Summary
General toxicological information on reactive dyes indicates a potential for allergic reactions

upon exposure. Some studies on other reactive dyes have explored their cytotoxic and

genotoxic potential. However, specific and comprehensive toxicological data for Reactive Red
124, particularly in the context of drug development and safety assessment, is not readily

available.

Experimental Protocols and Methodologies
A thorough review of scientific literature did not yield specific, validated experimental protocols

for the use of Reactive Red 124 in a biological research setting. The following is a generalized

workflow for assessing the biological staining potential of a reactive dye, based on common

laboratory practices. This is a conceptual workflow and has not been specifically validated for

Reactive Red 124.
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Conceptual Workflow: Biological Staining Assessment
Prepare Stock Solution

(e.g., in DMSO or water)

Dye Incubation
(Vary concentration and time)

Cell Culture
(Select appropriate cell line)

Washing Steps
(Remove unbound dye)

Fixation (Optional)
(e.g., with paraformaldehyde)

Microscopy
(Fluorescence or bright-field)

For live-cell imaging

Data Analysis
(Assess staining pattern and intensity)

Click to download full resolution via product page

Caption: A conceptual workflow for evaluating a reactive dye for biological staining applications.

Signaling Pathways
There is currently no evidence in the scientific literature to suggest that Reactive Red 124 is

involved in or directly modulates any specific biological signaling pathways. Its primary mode of

interaction is through chemical reaction with substrates, and it is not known to act as a ligand

for receptors or an enzyme inhibitor.
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Reactive Red 124 is a well-characterized textile dye with a defined chemical structure. While

the broader class of reactive dyes has seen some use in biological staining, there is a

significant lack of data and established protocols for the specific application of Reactive Red
124 in a research or drug development context. Further investigation would be required to

determine its utility and safety for any biological application. Researchers are advised to

exercise caution and perform thorough validation studies before considering its use in

experimental systems.

To cite this document: BenchChem. [Reactive red 124 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382363#reactive-red-124-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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